2-{4-[(Cyclopentylamino)methyl]phenoxy}ethanol

• Molecular Formula: C14H21NO2
• Molecular Weight: 235.32 g/mol
• IUPAC Name: 2-[4-[(cyclopentylamino)methyl]phenoxy]ethanol
• InChI: InChI=1S/C14H21NO2/c16-9-10-17-14-7-5-12(6-8-14)11-15-13-3-1-2-4-13/h5-8,13,15-16H,1-4,9-11H2
• InChI Key: QJTSLIUJTBMQBW-UHFFFAOYSA-N
• SMILES: C1CCC(C1)NCC2=CC=C(C=C2)OCCO

Description

2-{4-[(Cyclopentylamino)methyl]phenoxy}ethanol, also known as ICI-118,551, is a selective beta-2 adrenergic receptor antagonist. It is commonly used in scientific research to study the role of beta-2 adrenergic receptors in various physiological and pathological processes.

Mechanism of Action

2-{4-[(Cyclopentylamino)methyl]phenoxy}ethanol selectively blocks the beta-2 adrenergic receptor, which is a G protein-coupled receptor that is activated by catecholamines such as epinephrine and norepinephrine. The beta-2 adrenergic receptor is widely expressed in various tissues, including the heart, lungs, liver, and adipose tissue. Activation of the beta-2 adrenergic receptor leads to the activation of adenylyl cyclase, which increases the production of cyclic AMP (cAMP). cAMP then activates protein kinase A (PKA), which phosphorylates various target proteins, leading to a wide range of physiological effects.
Biochemical and Physiological Effects
2-{4-[(Cyclopentylamino)methyl]phenoxy}ethanol has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce cardiac contractility, bronchodilation, and smooth muscle relaxation. It has also been shown to inhibit insulin secretion, reduce glucose uptake in adipocytes, and inhibit adipocyte differentiation. In addition, 2-{4-[(Cyclopentylamino)methyl]phenoxy}ethanol has been shown to have anti-inflammatory effects in various tissues, including the lungs and liver.

Advantages and Limitations for Lab Experiments

2-{4-[(Cyclopentylamino)methyl]phenoxy}ethanol has several advantages for lab experiments. It is a highly selective beta-2 adrenergic receptor antagonist, which allows for the specific inhibition of beta-2 adrenergic receptor signaling. It is also relatively stable and easy to handle in the lab. However, 2-{4-[(Cyclopentylamino)methyl]phenoxy}ethanol has some limitations for lab experiments. It has a relatively short half-life in vivo, which can limit its effectiveness in some experiments. In addition, it can have off-target effects on other adrenergic receptors, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of 2-{4-[(Cyclopentylamino)methyl]phenoxy}ethanol and beta-2 adrenergic receptors. One area of research is the development of more selective beta-2 adrenergic receptor antagonists that can overcome the limitations of 2-{4-[(Cyclopentylamino)methyl]phenoxy}ethanol. Another area of research is the investigation of the role of beta-2 adrenergic receptors in various pathological conditions, including asthma, chronic obstructive pulmonary disease (COPD), and diabetes. Finally, the development of new drugs that target beta-2 adrenergic receptors may have potential therapeutic applications in these and other diseases.

Synthesis Methods

2-{4-[(Cyclopentylamino)methyl]phenoxy}ethanol can be synthesized through a multi-step process starting from 4-[(cyclopentylamino)methyl]phenol. The first step involves the protection of the hydroxyl group of 4-[(cyclopentylamino)methyl]phenol with tert-butyldimethylsilyl chloride. The resulting compound is then reacted with 2-bromoethanol in the presence of potassium carbonate to yield 2-{4-[(cyclopentylamino)methyl]phenoxy}ethanol.

Scientific Research Applications

2-{4-[(Cyclopentylamino)methyl]phenoxy}ethanol is widely used in scientific research to study the role of beta-2 adrenergic receptors in various physiological and pathological processes. It has been used to investigate the effects of beta-2 adrenergic receptor activation on cardiac function, pulmonary function, and smooth muscle relaxation. It has also been used to study the role of beta-2 adrenergic receptors in insulin secretion, glucose metabolism, and adipocyte differentiation.